![molecular formula C12H9ClO3 B1347138 [(4-Chloro-1-naphthyl)oxy]acetic acid CAS No. 835-08-5](/img/structure/B1347138.png)
[(4-Chloro-1-naphthyl)oxy]acetic acid
Description
[(4-Chloro-1-naphthyl)oxy]acetic acid, also known as 4-CNAA, is an organic compound that has been studied extensively in recent years due to its potential applications in various scientific research areas. This compound has been found to possess interesting biological properties and can be used in a variety of laboratory experiments.
Scientific Research Applications
Environmental Remediation and Analysis
Organic acids, such as acetic acid, play crucial roles in environmental remediation processes. For example, they are used in acidizing operations for carbonate and sandstone formations to improve oil and gas extraction efficiency. Organic acids offer a less corrosive alternative to hydrochloric acid (HCl), providing solutions for formation damage removal, dissolution processes, and reducing the corrosion rate in high-temperature operations (Alhamad et al., 2020).
Agricultural Enhancements
In agriculture, naphthalene acetic acid (a structurally related compound) has been shown to influence plant and fruit growth, enhancing size and quality without reducing yield. However, it's toxic at high concentrations, indicating the need for controlled application (Singh et al., 2017).
Industrial Applications
Acetic acid bacteria are significant in food and beverage industries, particularly in vinegar and fermented beverage production. Their unique oxidative fermentation process transforms various substrates into industrially relevant products, highlighting their potential for new product development and the growing consumer demand for traditional fermented beverages (Lynch et al., 2019).
Chemical Processing and Analysis
In chemical engineering and analytical chemistry, organic acids serve as key components in separation processes and analytical methods. For instance, pervaporation techniques use polymeric membranes for the separation of water–acetic acid mixtures, offering an economical and environmentally friendly solution for industrial wastewater treatment (Aminabhavi & Toti, 2003).
properties
IUPAC Name |
2-(4-chloronaphthalen-1-yl)oxyacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClO3/c13-10-5-6-11(16-7-12(14)15)9-4-2-1-3-8(9)10/h1-6H,7H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNLRUNHEJYLLBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2Cl)OCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90307292 |
Source
|
| Record name | [(4-chloro-1-naphthyl)oxy]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90307292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-Chloro-1-naphthyl)oxy]acetic acid | |
CAS RN |
835-08-5 |
Source
|
| Record name | NSC190653 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=190653 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | [(4-chloro-1-naphthyl)oxy]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90307292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[(4-chloronaphthalen-1-yl)oxy]acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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